Cas no 1803681-48-2 (Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1803681-48-2
• MF: C₈H₄F₄N₂O₅
• MW: 284.121376037598
• CID: 4828461
• Update Time: 2025-06-11

Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C8H4F4N2O5/c1-18-7(15)3-2-4(9)6(19-8(10,11)12)13-5(3)14(16)17/h2H,1H3
• InChI Key： WKULQYMKZCLNTG-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(C(=O)OC)=C1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 2.5
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate

Research Briefing on Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803681-48-2)

Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate (CAS: 1803681-48-2) is a fluorinated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its potential applications in drug discovery, agrochemical development, and material science.

The structural uniqueness of Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate lies in its trifluoromethoxy and nitro functional groups, which contribute to its reactivity and binding affinity. Researchers have utilized this compound in the development of novel kinase inhibitors, with preliminary results indicating promising activity against specific cancer-related kinases. The presence of fluorine atoms enhances metabolic stability and bioavailability, making it a valuable scaffold for pharmaceutical applications.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's role in the synthesis of selective JAK2 inhibitors. The research demonstrated that derivatives of Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate exhibited potent inhibitory effects on JAK2 kinase, a target implicated in myeloproliferative disorders. The study highlighted the compound's ability to maintain high selectivity while minimizing off-target effects, a critical factor in kinase inhibitor development.

Another significant application of this compound has been in agrochemical research. A 2023 study in Pest Management Science reported its use as a precursor for novel insecticides targeting the GABA receptor in pests. The trifluoromethoxy group was found to enhance binding to the receptor, resulting in improved insecticidal activity compared to traditional pyridine-based compounds. This finding opens new avenues for developing more effective and environmentally friendly pest control agents.

The synthetic methodology for Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate has also seen advancements. Recent publications in Organic Process Research & Development describe optimized routes for its large-scale production, focusing on improved yield and reduced environmental impact. These process improvements are crucial for facilitating its broader application in industrial settings.

Future research directions for this compound include exploration of its potential in PET (positron emission tomography) tracer development, leveraging the fluorine atom for radiolabeling applications. Additionally, computational studies are underway to better understand its conformational properties and interaction with biological targets, which could lead to more rational drug design approaches.

In conclusion, Methyl 3-fluoro-6-nitro-2-(trifluoromethoxy)pyridine-5-carboxylate represents a versatile building block with significant potential across multiple domains of chemical biology. Its unique structural features and demonstrated biological activities make it a compound of considerable interest for ongoing and future research initiatives in medicinal chemistry and beyond.